Beht triflate

• CAS: 3075704-21-8
• Molecular Formula: C25H26F3N2O7PS
• Molecular Weight: 586.5 g/mol
• InChI: InChI=1S/C24H25N2O4P.CHF3O3S/c1-3-29-23(27)25-26(24(28)30-4-2)31(20-14-8-5-9-15-20,21-16-10-6-11-17-21)22-18-12-7-13-19-22;2-1(3,4)8(5,6)7/h5-19H,3-4H2,1-2H3;(H,5,6,7)
• InChIKey: HYMHTRAMEOGPDA-UHFFFAOYSA-N

BEHT Triflate – Pre-Formed Mitsunobu Reagent

BEHT triflate ([1,2-Bis(ethoxycarbonyl)hydrazineyl]triphenylphosphonium trifluoromethanesulfonate, CAS 3075704-21-8) is a pre-formed, shelf-stable Mitsunobu-type reagent that circumvents the classical Mitsunobu requirement for in situ generation of the reactive betaine intermediate from triphenylphosphine and an azodicarboxylate [1]. Developed by the Charette group at Université de Montréal, this air-stable, non-explosive solid reagent enables mild, stereospecific SN2 activation of alcohols with an expanded nucleophile scope—including primary and secondary amines—that is inaccessible to conventional DEAD/PPh3 or DIAD/PPh3 systems [1]. The compound has been fully characterized by single-crystal X-ray diffraction, providing the first crystallographic evidence of a protonated betaine as the Mitsunobu intermediate [1].

Format Pre-formed, shelf-stable solid; single-portion addition at room temperature

Key capability Direct stereospecific amination of alcohols with primary/secondary amines

Nucleophile scope Amines, thiols, phenols, carboxylic acids, halides, azide, cyanide

• [1] Bechara, W. S.; Sagamanova, I. K.; Thai-Savard, L.; Dauphinais, M.; Régnier, S.; Noël, C.; Jarvis, S. B. D.; Charette, A. B. Universal Reagent for Mild and Stereospecific Nucleophilic Substitution of Alcohols with Amines. Angew. Chem. Int. Ed. 2025, 64, e202420312. View Source

BEHT Triflate vs. Classical Mitsunobu Reagents

Classical Mitsunobu conditions using DEAD or DIAD in combination with triphenylphosphine are fundamentally limited to nucleophiles with pKa ≤ 11 (e.g., carboxylic acids, phenols, sulfonamides, imides), because the in situ–generated betaine intermediate requires protonation by a sufficiently acidic pronucleophile to proceed [1]. Primary amines (pKa ~ 10–11 of conjugate acid) and secondary amines fall at or beyond this acidity threshold, resulting in poor or no reactivity under standard Mitsunobu conditions [1]. Furthermore, the azodicarboxylate reagents central to the classical method (DEAD, DIAD) are thermally labile, shock-sensitive liquids or low-melting solids that pose significant explosion hazards, requiring cold storage and dropwise addition under inert atmosphere for safe handling [2]. BEHT triflate, by contrast, is a pre-isolated, protonated betaine salt that bypasses the pKa limitation entirely and has been demonstrated to be non-explosive by Koenen testing and stable at ambient temperature for years [1].

BEHT Triflate (Target)

Nucleophile pKa > 11

Compatible with weakly acidic amines; direct C–N bond formation without protection.

Non-explosive solid

Koenen-tested, air-stable, ambient storage; no special shipping constraints.

Two-component workflow

Pre-weighed solid added in one portion; no dropwise addition or inert atmosphere required.

Classical DEAD/PPh₃ or DIAD/PPh₃

Nucleophile pKa ≤ 11 only

Primary/secondary amines unreactive; limited to acidic pronucleophiles.

Explosion hazard

Shock-sensitive liquids; require cold storage, inert handling, and regulated shipping.

Three-component dropwise protocol

PPh₃, alcohol, nucleophile plus slow DEAD/DIAD addition at 0 °C; harder to automate.

Classical reagents may shift amine accessibility and safety profiles—direct replacement not advised without validation.

• [1] Bechara, W. S.; Sagamanova, I. K.; Thai-Savard, L.; Dauphinais, M.; Régnier, S.; Noël, C.; Jarvis, S. B. D.; Charette, A. B. Universal Reagent for Mild and Stereospecific Nucleophilic Substitution of Alcohols with Amines. Angew. Chem. Int. Ed. 2025, 64, e202420312. View Source
• [2] ChemistryViews. Replacing a DEAD, Middle-aged Reagent. 2013-05-07. (Documents the toxicity and explosion risk of DEAD.) View Source

BEHT Triflate: Evidence vs. Classical Mitsunobu

Expanded Amine Nucleophile Compatibility

Standard Mitsunobu conditions (DEAD or DIAD with PPh3) are restricted to nucleophiles with pKa ≤ 11 (e.g., carboxylic acids, phenols, sulfonamides) and fail with primary and secondary alkyl amines [1]. BEHT triflate, as a pre-protonated betaine, is compatible with weakly acidic nucleophiles having pKa > 11, including primary amines, secondary amines, thiols, phenols, and carboxylic acids [1]. The paper demonstrates successful displacement with benzylamine, indoline, morpholine, and other amine nucleophiles that are unreactive under classical Mitsunobu conditions .

Amine nucleophile scope

Head-to-head

Target: pKa > 11 compatible (1°/2° amines, thiols, etc.)
Comparator: limited to pKa ≤ 11 (acids, phenols, sulfonamides)

Expands nucleophile window for amination workflows; reported direct amination of primary/secondary amines.

Conditions: DCE/CH₂Cl₂, rt, DIEA; previously inaccessible amine substrates demonstrated.

Evidence Dimension	Nucleophile pKa compatibility window
Target Compound Data	pKa > 11 (primary and secondary amines, thiols, phenols, carboxylic acids) [1]
Comparator Or Baseline	DEAD/PPh3 or DIAD/PPh3: limited to nucleophiles with pKa ≤ 11 [1]
Quantified Difference	Expands accessible nucleophile acidity range by at least several pKa units; enables direct amination with primary/secondary amines for the first time in a Mitsunobu-type manifold
Conditions	Dichloromethane or 1,2-dichloroethane, room temperature, 1.2 equiv BEHT triflate, DIEA as base [1]

Why This Matters

This is the single most important procurement driver: no other commercially available Mitsunobu reagent enables direct, one-step conversion of alcohols to unprotected primary or secondary amines, eliminating multi-step protection/deprotection sequences.

• [1] Bechara, W. S.; Sagamanova, I. K.; Thai-Savard, L.; Dauphinais, M.; Régnier, S.; Noël, C.; Jarvis, S. B. D.; Charette, A. B. Universal Reagent for Mild and Stereospecific Nucleophilic Substitution of Alcohols with Amines. Angew. Chem. Int. Ed. 2025, 64, e202420312. View Source

Non-Explosive Safety Profile

DEAD and DIAD are thermally unstable liquids or low-melting solids that can decompose violently upon heating, shock, or friction [1]. BEHT triflate has been rigorously evaluated for explosion hazard: Koenen test gave a limiting diameter < 1.0 mm (non-explosive), and DSC analysis showed its measured decomposition heat is significantly lower than that of all azodicarboxylate reagents . The compound is air-stable and has been stored in a desiccator at room temperature for several years without detectable decomposition by 1H NMR .

Non-explosive safety

Head-to-head

Koenen limit < 1.0 mm (non-explosive); DSC decomposition heat lower than azodicarboxylates

Supports safer scale-up and simplified storage relative to DEAD/DIAD.

Air-stable solid; stable years in desiccator by ¹H NMR.

Evidence Dimension	Explosion hazard classification
Target Compound Data	Koenen test limiting diameter < 1.0 mm (non-explosive); air-stable solid; stable at room temperature for years in desiccator
Comparator Or Baseline	DEAD: shock-sensitive, heat-sensitive, explosive orange liquid; DIAD: self-accelerating decomposition risk [1]
Quantified Difference	BEHT triflate: Koenen limit < 1.0 mm (non-explosive). DEAD: known to explode upon heating; requires refrigerated storage and inert atmosphere handling [1]
Conditions	Koenen test; DSC analysis; long-term ambient storage with desiccant

Why This Matters

For industrial and kilo-lab procurement, the non-explosive nature of BEHT triflate eliminates the specialized storage, handling, and shipping restrictions required for DEAD/DIAD, reducing operational risk and regulatory burden.

• [1] ChemistryViews. Replacing a DEAD, Middle-aged Reagent. 2013-05-07. (DEAD: toxic, explosion risk.) View Source

Simplified Single-Addition Workflow

Classical Mitsunobu reactions require careful dropwise addition of the azodicarboxylate (DEAD or DIAD) to a mixture of PPh3, alcohol, and nucleophile at low temperature to control exotherms and minimize side reactions [1]. BEHT triflate is a pre-weighed, free-flowing solid that is simply added to the reaction mixture in a single portion at room temperature [1]. No azodicarboxylate procurement, storage, or handling is required . The TCI practical example demonstrates a straightforward procedure: BEHT triflate (1.2 equiv), alcohol, amine, and DIEA in DCE at room temperature .

Simplified workflow

Head-to-head

Target: single-portion solid addition, rt, 2 reagents
Classical: dropwise DEAD/DIAD at 0 °C, inert atmosphere, 3 reagents

Reduces protocol steps; compatible with automated parallel synthesis.

Typical: 1.0 equiv alcohol, 1.2 equiv BEHT triflate, DIEA in DCE/CH₂Cl₂.

Evidence Dimension	Experimental setup complexity
Target Compound Data	Single-portion solid addition at room temperature; no azo reagent needed [1]
Comparator Or Baseline	DEAD/PPh3: requires dropwise addition of DEAD at 0 °C to room temperature under inert atmosphere [1]
Quantified Difference	Reduces number of reagent components from 3 (PPh3, DEAD, nucleophile) to 2 (BEHT triflate, nucleophile); eliminates dropwise addition step entirely
Conditions	Typical procedure: 1.0 equiv alcohol, 1.2 equiv BEHT triflate, 1.0–1.2 equiv DIEA in DCE or CH2Cl2 at rt [1]

Why This Matters

The operational simplification directly translates to reduced protocol time, improved reproducibility across users, and compatibility with automated parallel synthesis platforms where liquid reagent dispensing is suboptimal.

• [1] Bechara, W. S.; Sagamanova, I. K.; Thai-Savard, L.; Dauphinais, M.; Régnier, S.; Noël, C.; Jarvis, S. B. D.; Charette, A. B. Universal Reagent for Mild and Stereospecific Nucleophilic Substitution of Alcohols with Amines. Angew. Chem. Int. Ed. 2025, 64, e202420312. View Source

Enantiospecificity in Chiral Amine Synthesis

The paper reports enantiospecificity (es) values, defined as (ee_product / ee_substrate) × 100%, approaching or equal to 100% for a range of enantioenriched secondary alcohols converted to chiral amines, thiols, and other C–X products using BEHT triflate [1]. This is consistent with a clean SN2 inversion mechanism without competing racemization pathways [1]. Classical Mitsunobu with DEAD/PPh3 also proceeds with inversion, but its effective scope is limited to acidic nucleophiles; when applied to amine nucleophiles via Fukuyama–Mitsunobu variants using nosyl-protected amines, additional deprotection steps are required that may erode enantiopurity [2].

Enantiospecificity

Cross-study comparable

Target: es ≥ 99% for multiple substrates; clean Sₙ2 inversion
Comparator: comparable es for acidic nucleophiles only; Fukuyama–Mitsunobu adds 2 steps

Maintains stereochemical fidelity without protection/deprotection; reported enantiopure amine formation.

Chiral HPLC/SFC analysis; reactions in CH₂Cl₂/DCE at rt.

Evidence Dimension	Enantiospecificity (es) of chiral alcohol to chiral amine conversion
Target Compound Data	es ≥ 99% for multiple substrates; complete stereoinversion via SN2 mechanism [1]
Comparator Or Baseline	Classical Mitsunobu (DEAD/PPh3): comparable es for acidic nucleophiles (e.g., carboxylic acids), but cannot directly produce unprotected chiral amines; Fukuyama–Mitsunobu requires nosyl protection/deprotection [2]
Quantified Difference	BEHT triflate delivers comparable or superior es while eliminating 2 synthetic steps (protection and deprotection of amine) vs. the Fukuyama–Mitsunobu approach
Conditions	Chiral HPLC or SFC analysis; reactions performed in CH2Cl2 or DCE at room temperature [1]

Why This Matters

For medicinal chemistry programs requiring enantiopure α-chiral amine libraries, BEHT triflate provides direct access from chiral alcohol precursors without the enantiomeric erosion risk associated with multi-step protection/deprotection sequences.

• [1] Bechara, W. S.; Sagamanova, I. K.; Thai-Savard, L.; Dauphinais, M.; Régnier, S.; Noël, C.; Jarvis, S. B. D.; Charette, A. B. Universal Reagent for Mild and Stereospecific Nucleophilic Substitution of Alcohols with Amines. Angew. Chem. Int. Ed. 2025, 64, e202420312. View Source
• [2] Fukuyama, T.; Jow, C.-K.; Cheung, M. 2- and 4-Nitrobenzenesulfonamides: Exceptionally Versatile Means for Preparation of Secondary Amines and Protection of Amines. Tetrahedron Lett. 1995, 36, 6373–6374. (Establishes the classical Fukuyama–Mitsunobu approach requiring nosyl protection/deprotection for amine synthesis.) View Source

One-Step Clopidogrel Synthesis

BEHT triflate enables a single-step synthesis of the antiplatelet drug clopidogrel (Plavix®) from commercially available starting materials with high yield and enantiospecificity [1]. The paper explicitly highlights this application as a demonstration of the reagent's practical utility in pharmaceutical synthesis [1]. Industrial syntheses of clopidogrel typically involve multi-step sequences including resolution of racemates, enzymatic kinetic resolution, or multi-step asymmetric synthesis [2].

Step reduction (clopidogrel)

Class-level inference

Single-step C–N coupling from enantioenriched alcohol; literature comparator ≥3 steps

Demonstrates route simplification for API synthesis; yield and es data in supporting information.

Industrial benchmark: clopidogrel (Plavix®) synthesis as proof-of-concept.

Evidence Dimension	Number of synthetic steps to (S)-clopidogrel from alcohol precursor
Target Compound Data	Single step from enantioenriched alcohol precursor using BEHT triflate [1]
Comparator Or Baseline	Typical industrial routes: 3–5 synthetic steps including resolution or asymmetric catalysis [2]
Quantified Difference	BEHT triflate reduces step count from ≥3 to 1 for the key C–N bond-forming transformation; quantitative yield and es data are reported in the primary publication supporting information [1]
Conditions	BEHT triflate (1.2 equiv), amine nucleophile, DIEA, DCE or CH2Cl2, room temperature [1]

Why This Matters

For pharmaceutical process chemists evaluating procurement of BEHT triflate, the demonstrated application to a blockbuster drug synthesis provides a high-value proof-of-concept for API manufacturing route simplification.

• [1] Bechara, W. S.; Sagamanova, I. K.; Thai-Savard, L.; Dauphinais, M.; Régnier, S.; Noël, C.; Jarvis, S. B. D.; Charette, A. B. Universal Reagent for Mild and Stereospecific Nucleophilic Substitution of Alcohols with Amines. Angew. Chem. Int. Ed. 2025, 64, e202420312. View Source
• [2] Wang, L.; Shen, J.; Tang, Y.; Chen, Y.; Wang, W.; Cai, Z.; Du, Z. Synthetic Improvements in the Preparation of Clopidogrel. Org. Process Res. Dev. 2007, 11, 487–489. (Documents a typical multi-step industrial synthesis of clopidogrel.) View Source

Universal C–X Bond-Forming Scope

Beyond amine synthesis, BEHT triflate is effective for introducing halide (Cl, Br, I), azide (N3), and cyanide (CN) groups via SN2 displacement of alcohols [1]. While classical Mitsunobu can install halides and azides using the corresponding acids (HCl, HN3), BEHT triflate simplifies these transformations by using readily available inorganic salts (e.g., NaN3, KCN, LiCl) as nucleophiles under mild conditions [1]. The nucleophile scope encompasses S–, O–, C–, N–, and halide-based nucleophiles, making BEHT triflate a truly universal alcohol activation reagent [1].

C–X bond scope

Class-level inference

C–N, C–O, C–S, C–halide (Cl, Br, I), C–N₃, C–CN all demonstrated vs. classical scope lacking amine/cyanide

Single reagent supports diverse diversification; reported halide/azide/cyanide installation with inorganic salts.

Conditions: BEHT triflate (1.2 equiv), nucleophile, DIEA, rt, 16–72 h.

Evidence Dimension	Diversity of C–X bond types accessible in a single reagent system
Target Compound Data	C–N, C–O, C–S, C–halide (Cl, Br, I), C–N3, C–CN bonds all demonstrated [1]
Comparator Or Baseline	Classical Mitsunobu (DEAD/PPh3): C–O (esters, ethers), C–S, C–N3, C–halide using acidic pronucleophiles; C–N with amines not possible [1]
Quantified Difference	BEHT triflate adds C–N (primary/secondary amines) and C–CN bond formation to the Mitsunobu toolkit while maintaining all classical C–X bond-forming capabilities
Conditions	BEHT triflate (1.2 equiv), nucleophile (1.2 equiv), DIEA (1.0 equiv), CH2Cl2 or DCE, rt, 16–72 h [1]

Why This Matters

For discovery chemistry groups building diverse compound libraries, BEHT triflate serves as a single reagent for multiple diversification reactions, reducing the need to stock and validate multiple specialized reagents.

• [1] Bechara, W. S.; Sagamanova, I. K.; Thai-Savard, L.; Dauphinais, M.; Régnier, S.; Noël, C.; Jarvis, S. B. D.; Charette, A. B. Universal Reagent for Mild and Stereospecific Nucleophilic Substitution of Alcohols with Amines. Angew. Chem. Int. Ed. 2025, 64, e202420312. View Source

BEHT Triflate: Key Applications

Direct α-Chiral Amine Synthesis

Medicinal chemistry programs requiring enantiopure α-chiral amine building blocks can replace multi-step sequences (alcohol activation, nosyl protection, Mitsunobu amination, deprotection) with a single BEHT triflate–mediated step [1]. The reagent's demonstrated enantiospecificity (es ≥ 99%) ensures stereochemical fidelity from alcohol to amine without the racemization risk inherent in protection/deprotection sequences [1]. This scenario is directly supported by the nucleophile scope and enantiospecificity evidence in Section 3.

Clopidogrel API Synthesis Simplification

Pharmaceutical process development groups evaluating route-scoping strategies can leverage BEHT triflate to reduce the step count for drugs requiring stereospecific C–N bond formation from alcohol intermediates [1]. The demonstrated single-step synthesis of clopidogrel (Plavix®) provides a validated precedent for API manufacturing applications . This scenario is directly supported by the clopidogrel synthesis evidence in Section 3.

Safe Kilo-Lab Scale-Up

Process safety groups seeking to replace hazardous DEAD or DIAD in Mitsunobu-type transformations can procure BEHT triflate as a non-explosive (Koenen limit < 1.0 mm), air-stable solid alternative [1]. The reagent eliminates the need for refrigerated storage, inert atmosphere handling, and dropwise addition protocols required for azodicarboxylates, simplifying scale-up workflows [1]. This scenario is directly supported by the safety and operational simplicity evidence in Section 3.

Automated Parallel C–X Library Synthesis

High-throughput synthesis platforms benefit from BEHT triflate's solid, pre-weighed format that enables single-portion addition in parallel reactors without liquid-handling calibration for azo reagents [1]. The broad nucleophile compatibility (amines, thiols, phenols, carboxylic acids, halides, azide, cyanide) allows diversification of a common alcohol intermediate into multiple compound series using a single reagent [1]. This scenario is directly supported by the C–X bond-forming scope and operational simplicity evidence in Section 3.

Application

Selection Property

Validation Focus

Direct α-chiral amine synthesis

Enantiospecificity control

Chiral HPLC/SFC; ee preservation from alcohol to amine

API route simplification

Step-economy profile

Comparison with literature step count; yield/es reporting

Kilo-lab scale-up safety

Non-explosive solid format

Koenen test; DSC; ambient stability monitoring

Parallel C–X library synthesis

Broad nucleophile compatibility

Reaction scope with amines, halides, azide, cyanide; solid handling automation

• [1] Bechara, W. S.; Sagamanova, I. K.; Thai-Savard, L.; Dauphinais, M.; Régnier, S.; Noël, C.; Jarvis, S. B. D.; Charette, A. B. Universal Reagent for Mild and Stereospecific Nucleophilic Substitution of Alcohols with Amines. Angew. Chem. Int. Ed. 2025, 64, e202420312. View Source